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Compound of Interest

1-[(3-Methylpentan-2-
Compound Name:

yl)amino]propan-2-ol

Cat. No.: B13233881

Get Quote

Executive Summary & Structural Context

Compound: 1-[(3-Methylpentan-2-yl)amino]propan-2-ol Molecular Formula: C

H
NO Exact Mass: 159.1623 Da

This guide provides a rigorous framework for the structural validation of 1-[(3-Methylpentan-2-
yl)Jamino]propan-2-ol. Often encountered as a secondary amine intermediate in the synthesis
of sterically hindered ligands or pharmaceutical actives, this molecule presents unique
characterization challenges due to its multiple stereocenters.

The molecule is typically synthesized via the nucleophilic ring-opening of propylene oxide by 3-
methylpentan-2-amine. Consequently, unless enantiopure starting materials are used, the
product exists as a mixture of diastereomers (up to four pairs of enantiomers), which
significantly impacts the NMR spectral complexity.
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Mass Spectrometry (MS) Analysis

Objective: Confirm molecular weight and validate structural connectivity via fragmentation
patterns.

lonization & Molecular lon[1]

e Technique: ESI-MS (Positive Mode) or EI-MS (70 eV).
e Molecular lon ([M+H]

): Expected at m/z 160.17.

o Radical Cation (El, M

): Expected at m/z 159. (Often weak in aliphatic amines due to rapid fragmentation).

Fragmentation Logic (Electron Impact)

The fragmentation is driven by

-cleavage adjacent to the nitrogen atom and the oxygen atom. The stability of the resulting
iminium ions dictates the base peak.

Primary Fragmentation Pathways:
» -Cleavage (Amine side): Loss of the alkyl chain from the pentyl group.
» -Cleavage (Alcohol side): Loss of the hydroxymethyl or methyl group.

o McLafferty Rearrangement: Less likely due to the specific branching but possible if chain
length permits.

Predicted Key Fragments (EI-MS):
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Fragment Structure .
m/z Mechanism
(Proposed)

159 Molecular lon

Loss of hydroxyethyl or propyl

114 .
tail

100 -cleavage losing the

hydroxypropy! tail

Hydroxypropyl cation
59 (characteristic of 2-

hydroxypropyl chains)

Base peak candidate (

44
-cleavage of the amine)

Visualization: Fragmentation Pathway

The following diagram illustrates the logical fragmentation tree for structural confirmation.

Fragment A
m/z 114
(Loss of C2H50)

Fragment C
m/z 59

(Hydroxypropyl)

a-Cleavage
(Propyl side)

Molecular lon

[M]+ m/z 159

a-Cleavage Fragment B

(Pentyl side) m/z 44
(Base Peak Candidate)

Click to download full resolution via product page

Caption: Logical fragmentation pathways for EI-MS analysis of 1-[(3-Methylpentan-2-
yl)amino]propan-2-ol.
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Infrared Spectroscopy (IR)

Objective: Identification of functional groups (Secondary Amine, Secondary Alcohol).[1]

Key Absorption Bands

Data should be collected on a neat oil film (ATR-FTIR) for maximum resolution.

Wavenumber (cm
Assignment Description

)

Broad, strong band. The O-H
3300 - 3450 and stretch typically masks the
weaker N-H stretch.

Strong aliphatic stretches
(methyl/methylene). Distinct

shoulder for
2850 - 2980

VS

1450 - 1470 Bending vibrations.

Gem-dimethyl or isopropyl-

type doublet (characteristic of
1370 - 1385

the 3-methylpentan-2-yl and

propan-2-ol methyls).

Strong bands. C-O (secondary
alcohol) typically ~1100 cm

1050 - 1150 and
. C-N stretch ~1180 cm

Nuclear Magnetic Resonance (NMR)

Objective: Stereochemical assignment and carbon skeleton mapping. Solvent: CDCI
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(referenced to 7.26 ppm for
H, 77.16 ppm for
C).

Stereochemical Complexity

The molecule contains three chiral centers:
o C2 of the pentane chain.

e C3 of the pentane chain.[2]

e C2 of the propanol chain.[3][4]

This results in

stereoisomers. In a non-stereoselective synthesis, you will observe four sets of diastereomeric
signals.

o Action: If the spectrum appears "messy" with split peaks, do not assume impurity. Integration
must sum to the correct proton count across the multiplet clusters.

H NMR Assignments (Predicted)
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Multiplicit Integral Assignment Notes
) Terminal The methyl at C3
Multiplet d the terminal
and the termina
0.85-0.95 (overlapping 6H (Pentyl C5) + i o
e roup often
triplets/doublets) Methyl at Pentyl Y1 grotp
c3 overlap.
Characteristic
Doublet ( Methyl at Pentyl
1.05-1.15 3H doublet of the
H C2 )
2) amine anchor.
Terminal methyl
Doublet ( Methyl at Propyl of the
1.18-1.25 3H ,
Hz) C3 isopropanol
group.
Pentyl C3-H + Complex region
1.30-1.60 Multiplet 3H Pentyl C4- due to
diastereomers.
The
_ (Pentyl C2) + adjacent to the
2.40 - 2.80 Multiplet 3H amine is
(Propyl C1) diastereotopic
(ABX system).
3.65-3.85 Multiplet 1H Deshielded by
e uitiple (Propyl C2) oxygen.
Exchangeable.
) Shift varies with
20-3.0 Broad Singlet 2H + )
concentration/mo
isture.
C NMR Assignments (Predicted)
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Carbon Type Assignment

(ppm) yp 9

65.0 - 68.0 CH (Propyl C2)
CH

38.0-42.0 CH Pentyl C3 (Methine)
CH

25.0-28.0 Pentyl C4 (Methylene)
CH

20.0-22.0 Methyl on Propyl C2
CH

15.0-18.0 Methyl on Pentyl C2
CH

12.0-14.0 Methyl on Pentyl C3

10.0-12.0 CH Terminal Pentyl C5

Experimental Protocols
Sample Preparation for NMR

To ensure high-resolution data and minimize exchange broadening of NH/OH protons:
e Mass: Weigh ~10-15 mg of the oil.
e Solvent: Dissolve in 0.6 mL of CDCI

(99.8% D) containing 0.03% TMS.

e Drying: If the sample is hygroscopic (common for amino-alcohols), filter the solution through
a small plug of anhydrous

or activated molecular sieves directly into the NMR tube.
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e D

O Shake (Optional): To confirm NH/OH peaks, add 1 drop of D

0, shake, and re-acquire. The broad singlet at 2.0-3.0 ppm should disappear.

Characterization Workflow

The following diagram outlines the decision logic for validating the compound's identity and
purity.

Crude Sample

FT-IR Analysis
Check for OH/NH (~3300) & C-O (~1100)

MS (ESI/EI) 1H NMR (CDCI3)
Confirm m/z 159/160 Check Integration Ratio (21H total)

Complexity Check:
Are peaks split/broad?

Diastereomeric Mix
(Multiplets/Shoulders)

Single Isomer
(Sharp peaks)

Report as Diastereomeric Mixture
(Do not repurify unless chiral sep required)

Click to download full resolution via product page

Caption: Step-by-step decision tree for spectroscopic validation of 1-[(3-Methylpentan-2-
yl)amino]propan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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